(4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride
Overview
Description
(4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride is a synthetic organic compound with the molecular formula C7H20Cl2N2 and a molecular weight of 203.2.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride typically involves the reaction of appropriate amine precursors under controlled conditions. The specific synthetic routes and reaction conditions can vary, but they generally involve the use of solvents, catalysts, and temperature control to achieve the desired product.
Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include steps such as purification, crystallization, and drying to obtain the final product in its dihydrochloride form.
Chemical Reactions Analysis
Types of Reactions: (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: It can also undergo reduction reactions to yield reduced forms of the compound.
Substitution: Substitution reactions can occur, where functional groups in the compound are replaced with other groups.
Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, pH, and solvent choice play a crucial role in determining the outcome of these reactions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.
Scientific Research Applications
(4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride has a wide range of scientific research applications, including but not limited to:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its potential biological activities and interactions with biological molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.
Industry: The compound is utilized in industrial processes and formulations due to its unique properties.
Mechanism of Action
The mechanism of action of (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity, and influencing various biochemical pathways. Detailed studies are required to elucidate the precise molecular targets and pathways involved.
Comparison with Similar Compounds
- (4-amino-2-methylbutan-2-yl)dimethylamine hydrochloride
- (4-amino-2-methylbutan-2-yl)dimethylamine sulfate
- (4-amino-2-methylbutan-2-yl)dimethylamine phosphate
Comparison: Compared to similar compounds, (4-amino-2-methylbutan-2-yl)dimethylamine dihydrochloride may exhibit unique properties such as higher solubility, stability, or reactivity under certain conditions. These differences can make it more suitable for specific applications in research and industry.
Properties
CAS No. |
286011-83-4 |
|---|---|
Molecular Formula |
C7H20Cl2N2 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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